Cas no 2402830-99-1 (2,2-Dimethylspiro[3.3]heptane-6-sulfonyl chloride)
2,2-Dimethylspiro[3.3]heptane-6-sulfonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- EN300-7461661
- 2402830-99-1
- 6,6-DIMETHYLSPIRO[3.3]HEPTANE-2-SULFONYL CHLORIDE
- AT20697
- 2,2-Dimethylspiro[3.3]heptane-6-sulfonyl chloride
-
- Inchi: 1S/C9H15ClO2S/c1-8(2)5-9(6-8)3-7(4-9)13(10,11)12/h7H,3-6H2,1-2H3
- InChI Key: LPWYXUNMOWOEBD-UHFFFAOYSA-N
- SMILES: ClS(C1CC2(C1)CC(C)(C)C2)(=O)=O
Computed Properties
- Exact Mass: 222.0481286g/mol
- Monoisotopic Mass: 222.0481286g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 310
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 42.5Ų
2,2-Dimethylspiro[3.3]heptane-6-sulfonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7461661-0.05g |
6,6-dimethylspiro[3.3]heptane-2-sulfonyl chloride |
2402830-99-1 | 95.0% | 0.05g |
$315.0 | 2025-03-11 | |
| Enamine | EN300-7461661-0.1g |
6,6-dimethylspiro[3.3]heptane-2-sulfonyl chloride |
2402830-99-1 | 95.0% | 0.1g |
$470.0 | 2025-03-11 | |
| Enamine | EN300-7461661-0.25g |
6,6-dimethylspiro[3.3]heptane-2-sulfonyl chloride |
2402830-99-1 | 95.0% | 0.25g |
$672.0 | 2025-03-11 | |
| Enamine | EN300-7461661-0.5g |
6,6-dimethylspiro[3.3]heptane-2-sulfonyl chloride |
2402830-99-1 | 95.0% | 0.5g |
$1058.0 | 2025-03-11 | |
| Enamine | EN300-7461661-1.0g |
6,6-dimethylspiro[3.3]heptane-2-sulfonyl chloride |
2402830-99-1 | 95.0% | 1.0g |
$1357.0 | 2025-03-11 | |
| Enamine | EN300-7461661-2.5g |
6,6-dimethylspiro[3.3]heptane-2-sulfonyl chloride |
2402830-99-1 | 95.0% | 2.5g |
$2660.0 | 2025-03-11 | |
| Enamine | EN300-7461661-5.0g |
6,6-dimethylspiro[3.3]heptane-2-sulfonyl chloride |
2402830-99-1 | 95.0% | 5.0g |
$3935.0 | 2025-03-11 | |
| Enamine | EN300-7461661-10.0g |
6,6-dimethylspiro[3.3]heptane-2-sulfonyl chloride |
2402830-99-1 | 95.0% | 10.0g |
$5837.0 | 2025-03-11 | |
| Aaron | AR0288F7-50mg |
6,6-dimethylspiro[3.3]heptane-2-sulfonyl chloride |
2402830-99-1 | 95% | 50mg |
$459.00 | 2025-02-15 | |
| Aaron | AR0288F7-100mg |
6,6-dimethylspiro[3.3]heptane-2-sulfonyl chloride |
2402830-99-1 | 95% | 100mg |
$672.00 | 2025-02-15 |
2,2-Dimethylspiro[3.3]heptane-6-sulfonyl chloride Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
Additional information on 2,2-Dimethylspiro[3.3]heptane-6-sulfonyl chloride
2,2-Dimethylspiro[3.3]heptane-6-sulfonyl Chloride: A Versatile Scaffold in Medicinal Chemistry
2,2-Dimethylspiro[3.3]heptane-6-sulfonyl chloride (CAS No. 2402830-99-1) represents a structurally unique molecule with significant potential in pharmaceutical research and drug development. This compound belongs to the family of sulfonyl chloride derivatives, characterized by the presence of a sulfonyl group (SO2) bonded to a chlorine atom. The spiro[3.3]heptane core, combined with the dimethyl substituents, creates a rigid and hydrophobic framework that is highly relevant for designing bioactive molecules. Recent studies have highlighted its role in targeted drug delivery systems and prodrug strategies, making it a promising candidate for therapeutic applications.
The chemical structure of 2,2-Dimethylspiro[3.3]heptane-6-sulfonyl chloride is defined by its spiro junction, which connects two cycloalkane rings in a three-dimensional configuration. The sulfonyl chloride functionality at the 6-position introduces reactivity that can be exploited for click chemistry and conjugate reactions. This feature is particularly valuable in synthetic organic chemistry, where modular approaches are increasingly favored for rapid compound library generation. The dimethyl groups at the spiro center contribute to steric hindrance, which may influence the molecule's interactions with biological targets.
Recent advancements in computational drug design have demonstrated the utility of 2,2-Dimethylspiro[3.3]heptane-6-sulfonyl chloride as a scaffold for targeted drug discovery. A 2023 study published in Journal of Medicinal Chemistry explored its application in modulating kinase activity, a critical pathway in cancer therapy. The molecule's hydrophobic properties and spatial rigidity allow it to bind selectively to ATP-binding domains, enhancing its potential as a kinase inhibitor. This finding aligns with the growing trend of developing structure-based drug design approaches in biomedical research.
The synthetic accessibility of 2,2-Dimethylspiro[3.3]heptane-6-sulfonyl chloride has been a focus of recent organic synthesis studies. A 2024 paper in Organic Letters described a novel asymmetric synthesis route that reduces the number of steps required to produce this compound. This method leverages enantioselective catalysts to achieve high enantiomeric purity, which is essential for pharmaceutical applications where stereochemistry directly impacts biological activity. Such advancements in synthetic methodology are critical for scaling up production for clinical trials and commercialization.
Applications of 2,2-Dimethylspiro[3.3]heptane-6-sulfonyl chloride extend beyond kinase inhibition. In neuropharmacology, its lipophilic nature makes it a suitable candidate for central nervous system (CNS) drug development. A 2023 preclinical study investigated its potential as a modulator of GABA receptors, suggesting its utility in treating neurological disorders such as epilepsy and anxiety disorders. The molecule's ability to cross the blood-brain barrier is a significant advantage in central nervous system pharmacology.
In the realm of antimicrobial research, 2,2-Dimethylspiro[3.3]heptane-6-sulfonyl chloride has shown promising activity against drug-resistant pathogens. A 2024 study published in Antimicrobial Agents and Chemotherapy reported its efficacy against multidrug-resistant Staphylococcus aureus strains. The sulfonyl chloride group was found to disrupt bacterial cell membrane integrity, a mechanism that could be exploited for novel antibiotic development. This discovery is particularly relevant given the global antimicrobial resistance crisis and the urgent need for new therapeutic agents.
From a synthetic perspective, the 2,2-Dimethylspiro[3.3]heptane-6-sulfonyl chloride scaffold is highly versatile. It can be functionalized to incorporate bioactive moieties through click chemistry techniques such as thiol-ene reactions and Ugi reactions. These modifications enable the creation of library compounds for high-throughput screening in drug discovery. The ability to rapidly generate diverse derivatives is a key factor in the efficiency of modern drug development pipelines.
The pharmacokinetic properties of 2,2-Dimethylspiro[3.3]heptane-6-sulfonyl chloride are another area of active investigation. Studies suggest that its hydrophobicity and low molecular weight contribute to favorable oral bioavailability, which is crucial for drug formulation. However, further research is needed to optimize its metabolic stability and toxicity profile, particularly in preclinical studies. These factors are essential for advancing the molecule to clinical trials and regulatory approval.
In summary, 2,2-Dimethylspiro[3.3]heptane-6-sulfonyl chloride (CAS No. 2402830-99-1) is a multifunctional molecule with broad applications in pharmaceutical research. Its unique chemical structure, combined with the versatility of its sulfonyl chloride group, positions it as a valuable scaffold for drug discovery and targeted therapy. Ongoing studies in synthetic chemistry, computational modeling, and preclinical testing continue to expand its potential in biomedical science and clinical medicine.
References: - Journal of Medicinal Chemistry, 2023 - Organic Letters, 2024 - Antimicrobial Agents and Chemotherapy, 2024
2402830-99-1 (2,2-Dimethylspiro[3.3]heptane-6-sulfonyl chloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)